Cas no 400878-08-2 (4-Bromo-1-methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 4-Bromo-1-methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 400878-08-2
• MF: C₅H₇BrN₄O
• MW: 219.039279222488
• MDL: MFCD02253808
• CID: 925284
• PubChem ID: 605116
• Update Time: 2025-08-01

4-Bromo-1-methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-METHYL-1H-PYRAZOLE-3-CARBOHYDRAZIDE
• 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid hydrazide
• STK315868
• EN300-227914
• 4-Bromo-1-methyl-1H-pyrazole-3-carbohydrazide #
• 4-bromo-1-methylpyrazole-3-carbohydrazide
• DTXSID401200645
• JINYGSMERXPQMD-UHFFFAOYSA-N
• MFCD02253808
• AK-968/41925726
• BBL039411
• CS-0300668
• Pyrazole-3-carbohydrazide, 4-bromo-1-methyl-
• AKOS000304498
• SB86291
• 400878-08-2
• 4-Bromo-1-methyl-1H-pyrazole-3-carbohydrazide

• MDL： MFCD02253808
• Inchi： 1S/C5H7BrN4O/c1-10-2-3(6)4(9-10)5(11)8-7/h2H,7H2,1H3,(H,8,11)
• InChI Key： JINYGSMERXPQMD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C(NN)=O

Computed Properties

• Exact Mass: 217.98032g/mol
• Monoisotopic Mass: 217.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų